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Compound of Interest

Compound Name:
3,4,5,6,6-Pentamethylhept-3-en-2-

one

Cat. No.: B1621747 Get Quote

An Introduction to Koavone: A Unique Heptenone Derivative in Olfactory Science

Koavone is a synthetic aroma chemical prized in the fragrance industry for its complex and

multifaceted scent profile. Primarily utilized in fine fragrances, cosmetics, soaps, and other

scented products, it imparts a distinctive woody and floral character with nuances of amber and

violet.[1][2] This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and available toxicological data for Koavone, tailored for an

audience of researchers, scientists, and professionals in drug development who may encounter

this molecule.

Chemical Structure and IUPAC Name
Koavone is a complex mixture of isomers, with the primary component being the (Z)-isomer.[3]

IUPAC Name: (Z)-3,4,5,6,6-pentamethylhept-3-en-2-one[4]

Chemical Formula: C₁₂H₂₂O

CAS Number: 81786-73-4 (for the (Z)-isomer)[4]

Molecular Weight: 182.30 g/mol [5][6]

Chemical Structure of (Z)-3,4,5,6,6-pentamethylhept-3-en-2-one:
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Quantitative Data Summary
The following table summarizes the key physicochemical and toxicological data available for

Koavone. This information is crucial for understanding its behavior in various formulations and

its safety profile.

Property Value Reference(s)

Physical Properties

Appearance Colorless to pale yellow liquid [3]

Purity ≥ 90% (sum of 5 isomers) [3]

Boiling Point 200 °C [3]

Melting Point -25 °C [3]

Density 0.87 g/cm³ [3]

Vapor Pressure 15 Pa [3]

Flash Point 86 °C [2]

logP (Octanol/Water) 4.4 [3]

Toxicological Data

Acute Oral Toxicity (Rat)
LD50 = 6,100 mg/kg; LD50 =

2,400 mg/kg
[7]

Acute Dermal Toxicity (Rabbit) LD50 > 5,000 mg/kg [7]

Eye Irritation (Rabbit)
Mild eye irritation (undiluted,

24 h)
[7]

Skin Sensitization
May cause an allergic skin

reaction (H317)
[1][3][7]

Aquatic Toxicity
Toxic to aquatic life with long

lasting effects (H411)
[1][3][7]

Experimental Protocols
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Detailed experimental protocols for the synthesis of Koavone are proprietary to its

manufacturer, International Flavors & Fragrances (IFF), and are not publicly available. The

synthesis of complex unsaturated ketones such as Koavone typically involves multi-step

organic chemistry reactions, potentially including aldol condensations, Grignard reactions, or

other carbon-carbon bond-forming strategies, followed by purification to achieve the desired

isomeric ratio.

Similarly, specific, detailed protocols for the toxicological and safety studies summarized above

are not available in the public domain. However, these studies are generally conducted

according to internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD) for the testing of

chemicals.

Biological Activity and Signaling Pathways
There is a notable absence of publicly available research on the biological activity of Koavone

outside of its application as a fragrance ingredient. No studies have been identified that

investigate its potential effects on specific signaling pathways or its utility in a drug

development context. Its primary known biological interaction is the potential to cause skin

sensitization in susceptible individuals.[7]

Logical Workflow for Fragrance Material Safety
Assessment
While a specific signaling pathway for Koavone is not documented, the following diagram

illustrates a generalized workflow for the safety assessment of a new fragrance ingredient. This

logical process is essential for ensuring the safe use of such materials in consumer products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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